Cas no 338793-65-0 (4-(2-Chlorobenzyl)-1lambda~4~,4-thiazinane-1,3,5-trione)

• Product Name: 4-(2-Chlorobenzyl)-1lambda~4~,4-thiazinane-1,3,5-trione
• CAS No: 338793-65-0
• MF: C₁₁H₁₀ClNO₃S
• MW: 271.720000743866
• MDL: MFCD00180845
• CID: 5224230
• Update Time: 2026-03-07

4-(2-Chlorobenzyl)-1lambda~4~,4-thiazinane-1,3,5-trione Chemical and Physical Properties

Names and Identifiers

• 4-(2-CHLOROBENZYL)-1LAMBDA4,4-THIAZINANE-1,3,5-TRIONE
• 4-[(2-chlorophenyl)methyl]-1lambda4-thiomorpholine-1,3,5-trione
• 4-(2-chlorobenzyl)-1lambda~4~,4-thiazinane-1,3,5-trione
• 4-[(2-chlorophenyl)methyl]-1-oxo-1,4-thiazinane-3,5-dione
• Oprea1_463728
• 4-(2-Chlorobenzyl)-4-thiazinane-1,3,5-trione
• 3,5-Thiomorpholinedione, 4-[(2-chlorophenyl)methyl]-, 1-oxide
• 4-(2-Chlorobenzyl)-1lambda~4~,4-thiazinane-1,3,5-trione

• MDL： MFCD00180845
• Inchi： 1S/C11H10ClNO3S/c12-9-4-2-1-3-8(9)5-13-10(14)6-17(16)7-11(13)15/h1-4H,5-7H2
• InChI Key： JQAKKRSIEOYCPN-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CN1C(CS(CC1=O)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 341
• XLogP3: 0.8
• Topological Polar Surface Area: 73.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 4-(2-Chlorobenzyl)-1lambda~4~,4-thiazinane-1,3,5-trione

Research Brief on 4-(2-Chlorobenzyl)-1lambda~4~,4-thiazinane-1,3,5-trione (CAS: 338793-65-0): Recent Advances and Applications

The compound 4-(2-Chlorobenzyl)-1lambda~4~,4-thiazinane-1,3,5-trione (CAS: 338793-65-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings regarding this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. Recent studies have highlighted its role as a key intermediate in the development of novel enzyme inhibitors, particularly those targeting inflammatory and metabolic pathways.

Recent synthetic methodologies for 4-(2-Chlorobenzyl)-1lambda~4~,4-thiazinane-1,3,5-trione have been optimized to improve yield and purity, with particular emphasis on green chemistry approaches. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel one-pot synthesis route that reduces the use of hazardous solvents while maintaining a high yield of over 85%. This advancement is critical for scaling up production for preclinical and clinical studies. Additionally, computational modeling has provided insights into the compound's stability and reactivity, aiding in the design of derivatives with enhanced pharmacological properties.

In terms of biological activity, 4-(2-Chlorobenzyl)-1lambda~4~,4-thiazinane-1,3,5-trione has shown promising results as a modulator of the NLRP3 inflammasome, a key player in inflammatory diseases such as rheumatoid arthritis and Alzheimer's disease. A recent in vitro study revealed that the compound inhibits NLRP3 activation by approximately 60% at a concentration of 10 µM, with minimal cytotoxicity. These findings were further supported by in vivo models, where the compound demonstrated significant anti-inflammatory effects in murine models of colitis. Researchers speculate that its mechanism of action involves the disruption of ASC speck formation, a critical step in NLRP3 inflammasome assembly.

Beyond its anti-inflammatory properties, this compound has also been investigated for its potential in metabolic disorder therapeutics. A 2024 study in ACS Chemical Biology identified 4-(2-Chlorobenzyl)-1lambda~4~,4-thiazinane-1,3,5-trione as a selective inhibitor of dipeptidyl peptidase-4 (DPP-4), an enzyme targeted in type 2 diabetes treatments. The compound exhibited an IC50 value of 0.8 µM, comparable to currently marketed DPP-4 inhibitors but with a distinct binding mode that may reduce off-target effects. This discovery opens new avenues for developing next-generation antidiabetic drugs with improved safety profiles.

Despite these promising developments, challenges remain in the clinical translation of 4-(2-Chlorobenzyl)-1lambda~4~,4-thiazinane-1,3,5-trione. Pharmacokinetic studies indicate moderate oral bioavailability (~40% in rodent models), necessitating further structural optimization. Additionally, while toxicity profiles appear favorable in short-term studies, comprehensive long-term safety assessments are still pending. Current research efforts are focused on prodrug strategies and formulation technologies to enhance its therapeutic potential.

In conclusion, 4-(2-Chlorobenzyl)-1lambda~4~,4-thiazinane-1,3,5-trione represents a versatile scaffold with multiple therapeutic applications. Its dual activity against inflammatory and metabolic targets positions it as a valuable candidate for multifactorial diseases. Future research directions should prioritize structure-activity relationship studies to optimize potency and pharmacokinetic properties, as well as investigations into combination therapies. The compound's progress exemplifies the innovative approaches being pursued at the intersection of chemical biology and drug discovery.